Cas no 2248321-32-4 (4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid)

• Product Name: 4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid
• CAS No: 2248321-32-4
• MF: C₉H₇F₂NO₅
• MW: 247.152389764786
• CID: 5778343
• PubChem ID: 137941622
• Update Time: 2025-11-01

4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6510524
• 4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid
• 2248321-32-4

• Inchi： 1S/C9H7F2NO5/c1-17-7-3-4(9(13)14)6(12(15)16)2-5(7)8(10)11/h2-3,8H,1H3,(H,13,14)
• InChI Key： XOSIAJRMUJZEIX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)O)=CC=1OC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 247.02922865g/mol
• Monoisotopic Mass: 247.02922865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4Ų

Additional information on 4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid

Introduction to 4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic Acid (CAS No. 2248321-32-4)

4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2248321-32-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of a nitro group and a difluoromethyl substituent, which endow it with unique chemical properties and potential biological activities. The methoxy group at the 5-position further modulates its reactivity and interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

The structural features of 4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid contribute to its versatility in synthetic chemistry. The nitro group, typically introduced through nitration reactions, plays a crucial role in its reactivity, allowing for further functionalization via reduction or coupling reactions. The difluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This combination of substituents makes the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. 4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid has been explored as a potential lead compound in this context. Its nitrobenzoic acid core is structurally similar to several known bioactive molecules, suggesting that it may exhibit inhibitory activity against specific enzymes or receptors. Preliminary studies have indicated that derivatives of this compound may possess properties suitable for applications in oncology, inflammation, and infectious diseases.

One of the most compelling aspects of 4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid is its synthetic accessibility. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the nitro group can be reduced to an amine, introducing new possibilities for further derivatization. Additionally, the methoxy and difluoromethyl groups provide handles for selective functionalization, allowing for the attachment of pharmacophores or other bioactive units.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. 4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid exemplifies this principle by offering a unique combination of functional groups that can be leveraged to develop novel therapeutics. Its potential applications extend beyond traditional drug targets, including enzyme inhibition, receptor modulation, and immunomodulation. As research continues to uncover new biological pathways and targets, compounds like 4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid are likely to play an increasingly important role in the development of next-generation medicines.

Recent advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising lead compounds like 4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid. These technologies allow researchers to rapidly evaluate the biological activity of numerous compounds, including derivatives of this nitrobenzoic acid derivative. By integrating experimental data with computational predictions, scientists can identify optimal candidates for further optimization and development.

The synthesis of 4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid involves a series of well-established organic reactions. The introduction of the nitro group typically begins with electrophilic aromatic substitution on a parent benzene ring. Subsequent functionalization at the 5-position with a methoxy group follows standard etherification protocols. Finally, the addition of a difluoromethyl group can be achieved through halogenation followed by reduction or through direct fluorination methods. Each step in this synthetic sequence is optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The pharmacological profile of 4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid is still under investigation, but early studies suggest that it may exhibit inhibitory activity against enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are implicated in inflammation and pain signaling. Additionally, its structural similarity to known antiviral and antibacterial agents makes it a candidate for exploring these therapeutic areas as well.

In conclusion,4-(Difluoromethyl)-5-methoxy-2-nitrobenzoic acid (CAS No. 2248321-32-4) represents a valuable asset in the pharmaceutical chemist's toolkit. Its unique structural features offer opportunities for developing novel therapeutic agents with potential applications across multiple disease areas. As research progresses and new synthetic methodologies are developed,this compound is likely to remain at the forefront of drug discovery efforts.